![molecular formula C22H19N5O2 B2447769 N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)cinnamamide CAS No. 946261-96-7](/img/structure/B2447769.png)
N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)cinnamamide
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Description
N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)cinnamamide, also known as DPP, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DPP is a pyrazolo[3,4-d]pyrimidine derivative that has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In
Scientific Research Applications
Synthesis and Structural Studies
- The compound has been synthesized as part of studies on pyrazolo[3,4-d]pyrimidine analogues, which have shown potential in antitumor activities. For instance, Taylor and Patel (1992) synthesized several pyrazolo[3,4-d]pyrimidine analogues of a potent antitumor agent, demonstrating the synthetic potential of these compounds in medicinal chemistry (Taylor & Patel, 1992).
Anticancer and Antitumor Activity
- Several studies have evaluated the anticancer properties of pyrazolo[3,4-d]pyrimidine derivatives. For example, Bakr and Mehany (2016) synthesized a derivative that exhibited cytotoxic activity against various cancer cell lines (Bakr & Mehany, 2016). Additionally, El-Morsy et al. (2017) synthesized a series of these derivatives, finding that some showed mild to moderate antitumor activity (El-Morsy, El-Sayed, & Abulkhair, 2017).
Antimicrobial Activity
- Research has also focused on the antimicrobial potential of pyrazolo[3,4-d]pyrimidine derivatives. For instance, El-sayed et al. (2017) synthesized a series of these compounds, some of which displayed moderate to outstanding antimicrobial activity against various bacterial and fungal strains (El-sayed, Ibrahim, Soltan, & Abo-Kul, 2017).
Anti-Inflammatory Properties
- Compounds with the pyrazolo[3,4-d]pyrimidin-4-one core, such as the one , have been investigated for anti-inflammatory properties. A study by El-Tombary (2013) synthesized derivatives that showed significant anti-inflammatory activity, comparable to standard drugs, with minimal ulcerogenic effects (El-Tombary, 2013).
properties
IUPAC Name |
(E)-N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-3-phenylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N5O2/c1-15-8-10-18(12-16(15)2)27-21-19(13-24-27)22(29)26(14-23-21)25-20(28)11-9-17-6-4-3-5-7-17/h3-14H,1-2H3,(H,25,28)/b11-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQZHZHCMWXUYQM-PKNBQFBNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)C=CC4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)/C=C/C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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